(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (2S)-2-[[(2-chloroacetyl)-methylamino]methyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-7-5-6-10(16)9-15(4)11(17)8-14/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key: QUZFLOYTBPZMRP-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CN(C)C(=O)CCl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]1CN(C)C(=O)CCl
• Molecular Formula: C13H23ClN2O3
• Molecular Weight: 290.78 g/mol

Description

This compound is a chiral pyrrolidine derivative featuring a tert-butyl ester group and a 2-chloroacetyl-methyl-amino substituent. The (S)-configuration at the pyrrolidine ring’s stereocenter ensures enantioselectivity, critical for interactions in biological systems. The tert-butyl ester acts as a protective group, enhancing stability during synthesis and modulating solubility . The 2-chloroacetyl moiety is a reactive electrophile, enabling alkylation or conjugation reactions, making this compound valuable in medicinal chemistry for prodrug development or covalent inhibitor design .

Synthetic routes often involve reductive amination or nucleophilic substitution. For instance, describes HCl-mediated deprotection of a tert-butyl ester, a common strategy for unmasking amines. The compound’s structural complexity requires precise analytical characterization, including ¹H/¹³C NMR and mass spectrometry, as exemplified in for related analogs.

Biological Activity

(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester is a synthetic compound with potential pharmacological applications. This article reviews its biological activities, including pharmacological effects, structure-activity relationships, and relevant case studies.

• Molecular Formula : C16H21ClN2O3
• CAS Number : 1353996-03-8
• Molecular Weight : 334.81 g/mol

The compound exhibits its biological activity primarily through modulation of specific biological pathways. The presence of the chloroacetyl group is crucial for its interaction with biological targets, potentially influencing enzyme inhibition and receptor binding.

Antimicrobial Activity

Research indicates that compounds similar to (S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester possess significant antimicrobial properties. For instance, derivatives have shown effectiveness against various Gram-positive and Gram-negative bacteria.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
Example 1	Staphylococcus aureus	4 μg/ml
Example 2	Escherichia coli	8 μg/ml

Anticancer Activity

Studies have demonstrated that the compound can induce apoptosis in cancer cell lines. The mechanism involves the activation of caspases and the downregulation of anti-apoptotic proteins.

Neuroprotective Effects

Recent investigations suggest that (S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester may exhibit neuroprotective properties, potentially beneficial in conditions like Alzheimer's disease.

Case Studies

• Case Study on Antimicrobial Efficacy :
  A study published in Journal of Medicinal Chemistry evaluated a series of pyrrolidine derivatives, including the target compound. Results showed promising antimicrobial activity against resistant strains of bacteria, highlighting its potential as a lead compound for antibiotic development.
• Neuroprotection in Animal Models :
  An animal study investigated the neuroprotective effects of the compound in models of neurodegeneration. The results indicated a significant reduction in neuronal death and improved cognitive function metrics post-treatment.

Structure-Activity Relationship (SAR)

The structure-activity relationship of (S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester reveals that modifications to the chloroacetyl and pyrrolidine moieties significantly impact biological activity. For example:

• Altering the alkyl chain length on the pyrrolidine ring affects binding affinity to target receptors.
• Substituting different halogens at the chloroacetyl position can enhance or diminish antimicrobial efficacy.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituent Variations	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	CAS/Ref.
(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester	Methyl group on amine; tert-butyl ester	C₁₄H₂₃ClN₂O₃	314.8	Covalent inhibitor precursor; high stability	Not explicitly stated
(S)-2-{[(2-Chloro-acetyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester	Ethyl group on amine	C₁₅H₂₅ClN₂O₃	328.8	Increased lipophilicity; metabolic stability	1353998-29-4
(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	Benzyl ester instead of tert-butyl	C₁₈H₂₃ClN₂O₃	362.8	Labile ester; hydrogenolysis-sensitive	1353996-03-8
(S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester	Isopropyl group on amine	C₁₆H₂₇ClN₂O₃	342.9	Enhanced steric hindrance; slower reactivity	1354002-25-7
(S)-2-[(Carboxymethyl-isopropyl-amino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester	Carboxymethyl-isopropyl group on amine	C₁₆H₂₈N₂O₅	328.4	Improved solubility; potential chelator	1353960-19-6
(S)-2-(2-Amino-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Sulfur-containing side chain	C₁₃H₂₅N₂O₂S	291.4	Thiol-mediated conjugation; redox activity	1311314-44-9

Key Comparative Insights:

Substituent Effects on Reactivity: N-Alkyl Groups: Replacing methyl with ethyl (C₂H₅) or isopropyl (C₃H₇) on the amine increases lipophilicity (logP) by ~0.5 and ~1.0 units, respectively, impacting membrane permeability . Isopropyl analogs exhibit slower reaction kinetics due to steric hindrance, as seen in . Ester Groups: Benzyl esters (e.g., ) are prone to hydrogenolysis (e.g., H₂/Pd), whereas tert-butyl esters resist acidic/basic conditions but cleave under strong acids (e.g., HCl in ). This makes tert-butyl derivatives preferable for stepwise synthesis .

Biological and Synthetic Relevance: The 2-chloroacetyl group in the target compound enables covalent binding to cysteine residues, a mechanism exploited in kinase inhibitors (e.g., ’s thienopyrimidine derivatives) . Carboxymethyl analogs () introduce a carboxylic acid, enhancing water solubility and enabling metal coordination, useful in radiopharmaceuticals .

Analytical Differentiation :

• ¹H NMR shifts for pyrrolidine protons vary between analogs. For example, the tert-butyl ester’s singlet at δ 1.4 ppm (9H) contrasts with the benzyl ester’s aromatic signals at δ 7.3–7.5 ppm .
• Sulfur-containing analogs () show distinct ¹³C NMR peaks for thioether bonds (δ 35–40 ppm) .